Cas no 2138255-30-6 (3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine
• CAS No: 2138255-30-6
• MF: C₇H₁₀F₃N₃O₂S
• MW: 257.233410358429
• CID: 6555842
• PubChem ID: 165480931
• Update Time: 2025-07-02

3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine
• EN300-1115713
• 2138255-30-6

• Inchi： 1S/C7H10F3N3O2S/c1-16(14,15)5-3-12-13(4-5)6(2-11)7(8,9)10/h3-4,6H,2,11H2,1H3
• InChI Key： NSBMCPBGGYNHJE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C(C(F)(F)F)CN)(=O)=O

Computed Properties

• Exact Mass: 257.04458223g/mol
• Monoisotopic Mass: 257.04458223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine

Research Brief on 3,3,3-Trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine (CAS: 2138255-30-6)

The compound 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine (CAS: 2138255-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The trifluoromethyl group and methanesulfonyl moiety in its structure contribute to its enhanced metabolic stability and binding affinity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most notable findings is the compound's potential application in the treatment of inflammatory diseases. Preclinical studies have demonstrated its ability to modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine could serve as a lead compound for the development of next-generation anti-inflammatory agents with improved efficacy and safety profiles.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary in vitro and in vivo studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated signaling pathways. The compound's ability to induce apoptosis and inhibit tumor growth has been attributed to its interaction with specific molecular targets, including protein kinases and transcription factors. These findings underscore its potential as a chemotherapeutic agent or adjuvant therapy.

Despite these promising results, challenges remain in the development of 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine for clinical use. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties, as well as exploring its potential in combination therapies.

In conclusion, 3,3,3-trifluoro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)propan-1-amine represents a promising candidate for drug development in multiple therapeutic areas. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should focus on translating these preclinical findings into clinical applications, with the ultimate goal of improving patient outcomes.